Cas no 477762-14-4 (3-(4-BROMOPHENYL)-1-(4-METHYLPHENYL)-1H-PYRAZOL-5-AMINE)

3-(4-Bromophenyl)-1-(4-methylphenyl)-1H-pyrazol-5-amine is a brominated pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a bromophenyl substituent at the 3-position and a methylphenyl group at the 1-position, contributing to its stability and reactivity in synthetic pathways. The amine functionality at the 5-position enhances its versatility as an intermediate for further derivatization. This compound is particularly valuable in the development of biologically active molecules, including kinase inhibitors and antimicrobial agents, due to its rigid aromatic framework and modifiable sites. High purity and well-defined structural properties make it suitable for precision chemical synthesis and mechanistic studies.

3-(4-BROMOPHENYL)-1-(4-METHYLPHENYL)-1H-PYRAZOL-5-AMINE structure

477762-14-4 structure

Product Name:3-(4-BROMOPHENYL)-1-(4-METHYLPHENYL)-1H-PYRAZOL-5-AMINE

CAS No:477762-14-4

MF:C₁₆H₁₄BrN₃

MW:328.20646238327

CID:931368

PubChem ID:1484891

Update Time:2025-06-09

3-(4-BROMOPHENYL)-1-(4-METHYLPHENYL)-1H-PYRAZOL-5-AMINE Chemical and Physical Properties

Names and Identifiers

- 3-(4-BROMOPHENYL)-1-(4-METHYLPHENYL)-1H-PYRAZOL-5-AMINE
- AKOS005101174
- 5-(4-bromophenyl)-2-(4-methylphenyl)pyrazol-3-amine
- 477762-14-4
- 3-(4-bromophenyl)-1-p-tolyl-1H-pyrazol-5-amine
- 3-(4-Bromophenyl)-1-(p-tolyl)-1H-pyrazol-5-amine
- 7P-064
- Inchi： 1S/C16H14BrN3/c1-11-2-8-14(9-3-11)20-16(18)10-15(19-20)12-4-6-13(17)7-5-12/h2-10H,18H2,1H3
- InChI Key： YUCDHYAGQPDPON-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C1C=C(N)N(C2C=CC(C)=CC=2)N=1

Computed Properties

Exact Mass: 327.03711g/mol
Monoisotopic Mass: 327.03711g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 309
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 43.8Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 500.1±50.0 °C at 760 mmHg
Flash Point: 256.3±30.1 °C
Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-(4-BROMOPHENYL)-1-(4-METHYLPHENYL)-1H-PYRAZOL-5-AMINE Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-(4-BROMOPHENYL)-1-(4-METHYLPHENYL)-1H-PYRAZOL-5-AMINE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B160260-25mg	3-(4-Bromophenyl)-1-(4-methylphenyl)-1H-pyrazol-5-amine	477762-14-4		25mg	$ 230.00	2022-06-07
TRC	B160260-50mg	3-(4-Bromophenyl)-1-(4-methylphenyl)-1H-pyrazol-5-amine	477762-14-4		50mg	$ 380.00	2022-06-07
Chemenu	CM520778-1g	3-(4-Bromophenyl)-1-(p-tolyl)-1H-pyrazol-5-amine	477762-14-4	95%	1g	$600	2022-06-11
A2B Chem LLC	AG28454-1mg	3-(4-Bromophenyl)-1-(p-tolyl)-1H-pyrazol-5-amine	477762-14-4	>90%	1mg	$201.00	2024-04-19
A2B Chem LLC	AG28454-5mg	3-(4-Bromophenyl)-1-(p-tolyl)-1H-pyrazol-5-amine	477762-14-4	>90%	5mg	$214.00	2024-04-19
A2B Chem LLC	AG28454-10mg	3-(4-Bromophenyl)-1-(p-tolyl)-1H-pyrazol-5-amine	477762-14-4	>90%	10mg	$240.00	2024-04-19
A2B Chem LLC	AG28454-500mg	3-(4-Bromophenyl)-1-(p-tolyl)-1H-pyrazol-5-amine	477762-14-4	>90%	500mg	$720.00	2024-04-19
A2B Chem LLC	AG28454-1g	3-(4-Bromophenyl)-1-(p-tolyl)-1H-pyrazol-5-amine	477762-14-4	>90%	1g	$1295.00	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1626817-1mg	3-(4-Bromophenyl)-1-(p-tolyl)-1H-pyrazol-5-amine	477762-14-4	98%	1mg	￥428.00	2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1626817-5mg	3-(4-Bromophenyl)-1-(p-tolyl)-1H-pyrazol-5-amine	477762-14-4	98%	5mg	￥617.00	2024-05-12